Cas no 54897-35-7 (Benzene, [(2-methyl-1-propenyl)sulfonyl]-)
54897-35-7 structure
Product Name:Benzene, [(2-methyl-1-propenyl)sulfonyl]-
CAS No:54897-35-7
MF:C10H12O2S
MW:196.266081809998
CID:353356
PubChem ID:12688188
Update Time:2025-04-19
Benzene, [(2-methyl-1-propenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [(2-methyl-1-propenyl)sulfonyl]-
- 2-methylprop-1-enylsulfonylbenzene
- DTXSID30506929
- SCHEMBL6461532
- 54897-35-7
- (2-Methylprop-1-ene-1-sulfonyl)benzene
-
- Inchi: 1S/C10H12O2S/c1-9(2)8-13(11,12)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key: ZQWVEGQLGDSMEA-UHFFFAOYSA-N
- SMILES: S(/C=C(\C)/C)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 196.05586
- Monoisotopic Mass: 196.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Benzene, [(2-methyl-1-propenyl)sulfonyl]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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